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Compound of Interest

Compound Name: Aminoacetonitrile

Cat. No.: B1212223

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of
aminoacetonitrile bisulfate. Adherence to these guidelines is crucial to ensure personnel
safety and maintain the integrity of the compound.

Product Information and Physical Properties

Aminoacetonitrile bisulfate is a white to off-white crystalline powder.[1] It is soluble in water
and presents as an acidic solution.[1] The compound is generally stable under normal
conditions but is hygroscopic and sensitive to moisture.[1][2]

Table 1: Physical and Chemical Properties of Aminoacetonitrile Bisulfate
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Property Value Reference
Chemical Formula C2H6N204S [11[3114]
Molecular Weight 154.15 g/mol [3114]

White to off-white/yellow-beige
Appearance ) [11[4115]
crystalline powder or chunks

Melting Point 120-125 °C (lit.) [4]
Solubility Soluble in water [1]
Odor Odorless [1]
pH Acidic in aqueous solution [1]

- Stable under normal
Stability o _ [11[2]
conditions; hygroscopic

Hazard Identification and Safety Precautions

Aminoacetonitrile bisulfate is classified as a hazardous substance. It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[2][3][6]

GHS Hazard Statements: H315, H319, H335[3][6]

Signal Word: WARNINGI[6]

Precautionary Statements:[2][6][7]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash hands and any exposed skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.
Handling Procedures

Proper handling of aminoacetonitrile bisulfate is essential to minimize exposure and risk.
3.1. Engineering Controls

o Work in a well-ventilated area.[1][7] A chemical fume hood is recommended.[8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

3.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][8]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[8]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

3.3. General Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.[8]
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¢ Do not breathe dust.[8]

¢ Wash hands thoroughly after handling.[6][7]

¢ Do not eat, drink, or smoke in the work area.[7]

Preparation
- Review SDS
- Verify emergency equipment functionality

Before handling

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Gloves

Proceed with caution

Handling in Ventilated Area
- Use chemical fume hood
- Weigh and transfer material carefully

Post-Handling Cleanup
- Decontaminate work surfaces
- Dispose of waste properly

Remove PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of aminoacetonitrile bisulfate.

Storage Procedures

Correct storage is vital to maintain the stability and integrity of aminoacetonitrile bisulfate.
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e General Storage: Store in a cool, dry, and well-ventilated area.[1][2]

o Container: Keep containers tightly closed to prevent moisture absorption and potential
decomposition.[1][2][8] The compound is hygroscopic.[2]

e Incompatible Substances: Keep away from heat sources, open flames, and incompatible
materials such as strong oxidizers.[1]

» Security: Store in a secure and locked location to prevent unauthorized access.[1][6] Some
sources recommend refrigeration (2-8°C).[4]

Proper Storage

Cool, Dry, Well-Ventilated Area Tightly Closed Container saon Incon_'npatlbles Secure/Locked Location
(e.g., strong oxidizers)

Maintains Chemical Stability Ensures Personnel Safety

Click to download full resolution via product page

Caption: Key factors for the proper storage of aminoacetonitrile bisulfate.

Accidental Release and First Aid Measures

5.1. Accidental Release
o Evacuate personnel to a safe area.[9]
e Ensure adequate ventilation.[9]

e Avoid dust formation.[8][9]
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o Wear appropriate PPE, including a self-contained breathing apparatus and chemical
protective clothing for major spills.[6]

o Sweep up the spilled material and place it into a suitable, labeled container for disposal.[8]
e Do not let the product enter drains.[9]
5.2. First Aid

« If Inhaled: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7][8]

 In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation occurs.[2][7][8]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek immediate medical advice.[2][8]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[7][8]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The product should be sent to an approved waste disposal plant.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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